Cas no 341944-06-7 (5-{(2-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-amine)
341944-06-7 structure
Product Name:5-{(2-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-amine
CAS No:341944-06-7
MF:C9H9ClN4S
MW:240.712558507919
MDL:MFCD00215049
CID:1462121
PubChem ID:732052
Update Time:2025-04-20
5-{(2-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazol-3-amine, 5-[[(2-chlorophenyl)methyl]thio]-
- 3-[(2-chlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-amine
- 3-((2-Chlorobenzyl)thio)-1H-1,2,4-triazol-5-amine
- MFCD00215049
- 7H-059
- ChemDiv2_004640
- 5-[(2-chlorobenzyl)thio]-4H-1,2,4-triazol-3-amine
- MFCD03847132
- 3-[(2-chlorophenyl)methylsulfanyl]-1H-1,2,4-triazol-5-amine
- CCG-24807
- HMS2372O21
- Antibacterial agent 117
- AKOS001681573
- 3-{[(2-chlorophenyl)methyl]sulfanyl}-1H-1,2,4-triazol-5-amine
- 3-[(2-chlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-ylamine
- IDI1_003355
- CHEMBL1367401
- SCHEMBL14027543
- AKOS002350459
- G76725
- MLS000535565
- CS-0327676
- Z18356897
- STK210391
- SMR000143001
- 341944-06-7
- HMS1382C20
- DA-49523
- WAY-325282
- HY-W282615
- AS-871/41188087
- 5-{(2-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-amine
-
- MDL: MFCD00215049
- Inchi: 1S/C9H9ClN4S/c10-7-4-2-1-3-6(7)5-15-9-12-8(11)13-14-9/h1-4H,5H2,(H3,11,12,13,14)
- InChI Key: ZNOCPAKIRUVGCS-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CSC1=NNC(N)=N1
Computed Properties
- Exact Mass: 240.02387
- Monoisotopic Mass: 240.0236452g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 92.9Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 142-144°C
- Boiling Point: 488.6±47.0 °C at 760 mmHg
- Flash Point: 249.3±29.3 °C
- PSA: 67.59
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
5-{(2-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-{(2-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB156771-1 g |
3-[(2-Chlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-ylamine; . |
341944-06-7 | 1 g |
€187.10 | 2023-07-20 | ||
| abcr | AB156771-5 g |
3-[(2-Chlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-ylamine; . |
341944-06-7 | 5 g |
€478.80 | 2023-07-20 | ||
| abcr | AB156771-10 g |
3-[(2-Chlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-ylamine; . |
341944-06-7 | 10 g |
€769.30 | 2023-07-20 | ||
| abcr | AB156771-25 g |
3-[(2-Chlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-ylamine; . |
341944-06-7 | 25 g |
€1,638.60 | 2023-07-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398346-1g |
Antibacterial agent 117 |
341944-06-7 | 97% | 1g |
¥598 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398346-5g |
Antibacterial agent 117 |
341944-06-7 | 97% | 5g |
¥1483 | 2023-04-14 | |
| TRC | C613405-2.5mg |
5-{[(2-Chlorophenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-amine |
341944-06-7 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C613405-5mg |
5-{[(2-Chlorophenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-amine |
341944-06-7 | 5mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C613405-25mg |
5-{[(2-Chlorophenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-amine |
341944-06-7 | 25mg |
$ 95.00 | 2022-06-06 | ||
| abcr | AB156771-20 g |
3-[(2-Chlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-ylamine; . |
341944-06-7 | 20 g |
€1,421.40 | 2023-07-20 |
5-{(2-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-amine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
341944-06-7 (5-{(2-Chlorophenyl)methylsulfanyl}-4H-1,2,4-triazol-3-amine) Related Products
- 261928-97-6(3-(2,6-Dichlorobenzyl)sulfanyl-1H-1,2,4-triazol-5-amine)
- 63573-59-1(1H-1,2,4-Triazol-3-amine, 5-[(phenylmethyl)thio]-, silver(1+) salt (1:1))
- 134796-34-2(3-(4-Chlorobenzyl)thio-1H-1,2,4-triazole)
- 496033-62-6(1H-1,2,4-Triazol-3-amine, 5-[[(3-methylphenyl)methyl]thio]-)
- 3922-47-2(3-(BENZYLSULFANYL)-1H-1,2,4-TRIAZOL-5-YLAMINE)
- 312275-49-3(1H-1,2,4-Triazol-3-amine, 5-[[(4-methylphenyl)methyl]thio]-)
- 338391-99-4(5-(3,4-Dichlorobenzyl)sulfanyl-4H-1,2,4-triazol-3-amine)
- 41266-78-8(3-(4-Chlorobenzyl)thio-1H-1,2,4-triazol-5-amine)
- 344262-76-6(3-(3-Chlorobenzyl)sulfanyl-1H-1,2,4-triazol-5-ylamine)
- 261928-98-7(1H-1,2,4-Triazol-3-amine, 5-[[(2-chloro-6-fluorophenyl)methyl]thio]-)
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